Cas no 1449413-33-5 (7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine)

• Product Name: 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine
• CAS No: 1449413-33-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 5304107
• Update Time: 2025-05-20

7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-methoxy-2,3-dihydro-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 7-bromo-2,3-dihydro-4-methoxy-
• 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C8H9BrN2O/c1-12-6-4-11-8(9)7-5(6)2-3-10-7/h4,10H,2-3H2,1H3
• InChI Key： BZVSLFFUHAFDCR-UHFFFAOYSA-N
• SMILES： BrC1C2=C(C(=CN=1)OC)CCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2

Additional information on 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine

Introduction to 7-Bromo-4-Methoxy-1H,2H,3H-Pyrrolo[2,3-c]Pyridine (CAS No. 1449413-33-5)

7-Bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 1449413-33-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and structural complexity. The presence of a bromine atom and a methoxy group in its structure makes it particularly interesting for various applications, including drug discovery and chemical synthesis.

The 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine molecule is characterized by its unique aromatic heterocyclic core, which provides a robust platform for the introduction of various functional groups. This structural feature allows for the fine-tuning of its chemical properties and biological activities, making it a valuable starting material in the synthesis of more complex molecules. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

In the context of medicinal chemistry, 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has been explored for its potential as an intermediate in the synthesis of compounds with anti-cancer properties. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The bromine atom in particular has been identified as a key substituent that enhances the compound's ability to interact with specific biological targets.

Beyond its anti-cancer applications, 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has also been investigated for its potential in neuropharmacology. Studies have demonstrated that certain derivatives of this compound possess neuroprotective properties and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The methoxy group plays a crucial role in modulating the compound's lipophilicity and brain penetration capabilities.

The synthesis of 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include Pd-catalyzed cross-coupling reactions and sequential functional group transformations. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is an important consideration for large-scale production.

In addition to its therapeutic potential, 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine has found applications in chemical biology research. Its ability to serve as a scaffold for bioconjugation reactions makes it useful in the design of molecular probes and imaging agents. These applications are particularly relevant in the study of protein-protein interactions and cellular signaling pathways.

The safety profile of 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine is an important aspect to consider in its development as a pharmaceutical agent. Preclinical studies have generally shown favorable results regarding its toxicity and pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 7-bromo-4-methoxy-1H,2H,3H-pyrrolo[2,3-c]pyridine (CAS No. 1449413-33-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic routes make it an attractive candidate for further exploration and development into novel therapeutic agents. As research continues to advance in this field, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in modern drug discovery efforts.